Iso-osajin-4'-methyl ether

Specification

• CAS No.: 206194-41-4
• Molecular Formula: C26H26O5
• Molecular Weight: 418.48

Introduction

Molecular Structure and Physicochemical Properties

Structural Characteristics

Iso-osajin-4'-methyl ether features the characteristic flavonoid backbone with the addition of a methyl ether group at the 4' position. This modification is significant because the pattern of hydroxylation and methoxylation in flavonoids substantially influences their antioxidant capacity, metabolic stability, and receptor binding properties. The methyl ether modification typically enhances lipophilicity and metabolic stability compared to unmodified hydroxyl groups, potentially influencing the compound's bioavailability and pharmacokinetic profile.

Physical and Chemical Properties

The documented physical and chemical properties of Iso-osajin-4'-methyl ether are summarized in the following table:

Property	Value	Reference
CAS Number	206194-41-4
Molecular Formula	C26H26O5
Molecular Weight	418.48 g/mol
IUPAC Name	Not fully specified in available data	-
Physical State	Not specified in available data	-
Solubility Profile	Not specified in available data	-
Melting Point	Not specified in available data	-
LogP (octanol/water)	Not specified in available data	-

Table 1: Documented physicochemical properties of Iso-osajin-4'-methyl ether

The limited availability of comprehensive physicochemical data highlights the need for further characterization studies on this compound.

Table 2: Potential structure-activity relationships for Iso-osajin-4'-methyl ether

Research Applications and Future Directions

Comparative Analysis with Related Compounds

To better understand the potential significance of Iso-osajin-4'-methyl ether, it may be valuable to compare its properties with related flavonoid compounds:

Compound Type	General Characteristics	Research Status
Parent osajin	Unmodified flavonoid structure	More extensively studied
Other methyl ether flavonoids	Various positions of methyl ether groups	Variable research coverage
Flavonoid glycosides	Sugar moieties attached to flavonoid backbone	Extensively studied for bioactivity
Iso-osajin-4'-methyl ether	Methyl ether at 4' position of iso-osajin	Limited specific research

Table 3: Comparative analysis of Iso-osajin-4'-methyl ether with related compounds

Future Research Opportunities

Several promising research directions for Iso-osajin-4'-methyl ether warrant consideration:

• Comprehensive physicochemical characterization studies

• In vitro screening against diverse biological targets

• Structure-activity relationship investigations comparing various flavonoid derivatives

• Synthesis of structural analogs with potentially enhanced properties

• Investigation of specific biological mechanisms of action

• Evaluation of potential synergistic effects with other bioactive compounds

These research avenues would contribute significantly to understanding the potential value of this compound in various research contexts and potentially therapeutic applications.